Cas no 1038915-75-1 (2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide)

• Product Name: 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide
• CAS No: 1038915-75-1
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• MDL: MFCD26383938
• CID: 2129215
• PubChem ID: 24958198
• Update Time: 2025-10-18

2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-piperidinyl)phenyl]-2H-Indazole-7-carboxamide
• 2-(4-(piperidin-3-yl)phenyl)-2H-indazole-7-carboxamide
• 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide
• BCP04302
• BDBM50084625
• AK102507
• AX8326061
• AKOS030624359
• 2-(4-piperidin-3-ylphenyl)indazole-7-carboxamide
• DB-059068
• MK-4827 (Racemate)
• MK-4827; MK 4827; MK4827
• 2-[4-(3-Piperidyl)phenyl]-2H-indazole-7-carboxamide
• P17554
• CHEMBL1098298
• SB16547
• CHEBI:177298
• MFCD26383938
• DB-346625
• 1038915-75-1
• MK-4827 Racemate
• AS-54143
• Niraparib Racemate;MK4827 Racemate;MK 4827 Racemate
• NCGC00378571-02
• SCHEMBL1421952
• 2-[4-(piperidin-3-yl)phenyl]indazole-7-carboxamide
• SY321246
• PB39448
• 2-[4-[(3S)-3-Piperidyl]phenyl]indazole-7-carboxamide
• Niraparib (Racemate); MK4827 (Racemate); MK 4827 (Racemate)
• NCGC00378571-03
• (S)-2-(4-(piperidin-3-yl)phenyl)-2H-indazole-7-carboxamide;MK-4827

• MDL： MFCD26383938
• Inchi： 1S/C19H20N4O/c20-19(24)17-5-1-3-15-12-23(22-18(15)17)16-8-6-13(7-9-16)14-4-2-10-21-11-14/h1,3,5-9,12,14,21H,2,4,10-11H2,(H2,20,24)
• InChI Key： PCHKPVIQAHNQLW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2C1=NN(C=2)C1C=CC(=CC=1)C1CNCCC1)N

Computed Properties

• Exact Mass: 320.16371127g/mol
• Monoisotopic Mass: 320.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• XLogP3: 2.2

2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide Security Information

• Storage Condition：(BD752480)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide

Professional Introduction to Compound with CAS No. 1038915-75-1 and Product Name: 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide

Compound with the CAS number 1038915-75-1 and the product name 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of a piperidine ring and an indazole core, coupled with a carboxamide functional group, positions this molecule as a promising candidate for further exploration in medicinal chemistry.

The structural framework of 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide is designed to interact with biological targets in a highly specific manner. The presence of the piperidine moiety enhances solubility and metabolic stability, while the indazole core is known for its ability to modulate various biological pathways. This dual functionality makes the compound an attractive scaffold for designing novel therapeutics. Recent studies have highlighted the importance of indazole derivatives in the treatment of neurological disorders, cancer, and infectious diseases, further underscoring the relevance of this compound.

In the realm of drug discovery, the carboxamide group plays a crucial role in determining the pharmacokinetic properties of a molecule. It not only influences binding affinity but also contributes to the overall bioavailability of the drug. The carboxamide functionality in 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide is particularly noteworthy, as it has been shown to enhance receptor binding and prolongs the duration of action. This characteristic is especially valuable in chronic disease management, where sustained efficacy is often required.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists have been able to identify potential lead compounds more efficiently than ever before. In this context, 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide has emerged as a promising candidate for further optimization. Its structural features align well with known pharmacophores, suggesting that it may exhibit potent activity against a range of targets.

The synthesis of 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have significantly improved the efficiency of these processes. These techniques not only reduce the number of synthetic steps but also minimize waste generation, aligning with green chemistry principles.

Preclinical studies have begun to elucidate the pharmacological profile of 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide. Initial findings suggest that it exhibits significant inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, its ability to modulate neurotransmitter receptors has opened up new avenues for treating conditions such as depression and anxiety disorders. Additionally, its interaction with cancer-related pathways has prompted investigations into its potential as an anti-cancer agent.

The development of novel drug candidates is often hampered by issues related to drug resistance and off-target effects. However, compounds like 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide offer a ray of hope by providing alternative scaffolds that may circumvent these challenges. By targeting multiple pathways simultaneously or by employing mechanisms that are less prone to resistance, such molecules can offer more durable therapeutic benefits.

In conclusion, 2-[4-(piperidin-3-yl)phenyl]-2H-indazole-7-carboxamide represents a significant advancement in medicinal chemistry with broad implications for human health. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.